2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H13ClF3N5OS/c18-12-7-3-1-5-10(12)15-24-25-16(26(15)22)28-9-14(27)23-13-8-4-2-6-11(13)17(19,20)21/h1-8H,9,22H2,(H,23,27)
• InChI Key: IIKOSMMVJXRGOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=CC=C3C(F)(F)F)Cl
• Molecular Formula: C17H13ClF3N5OS
• Molecular Weight: 427.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amino group, a triazole ring, a sulfanyl group, and a trifluoromethyl group. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques, including NMR, IR, and mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. The amino group, triazole ring, sulfanyl group, and trifluoromethyl group in this compound could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, are determined by its molecular structure. These properties can be predicted using computational methods.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor and cytotoxic properties. .

Safety And Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with any chemical compound.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. These could include further studies to fully characterize its physical and chemical properties, investigations into its biological activity, or the development of new synthetic routes.